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For researchers, scientists, and drug development professionals working with NW16 vacuum
systems, achieving and verifying the base pressure is critical for process integrity and
experimental success. This guide provides a comprehensive comparison of different vacuum
pump and gauge combinations, supported by experimental protocols to help users optimize
their systems for peak performance.

Section 1: Pumping System Comparison: Reaching
the Ultimate Vacuum

The selection of a high vacuum pump in combination with a suitable backing pump is the
foundation for achieving the desired base pressure. This section compares the performance of
a turbomolecular pump (TMP) paired with either a scroll or a diaphragm backing pump in a
typical NW16 system.

Pump Technology Overview

e Turbomolecular Pumps (TMPs): These are kinetic vacuum pumps that use a series of
rotating blades to impart momentum to gas molecules, moving them from the high vacuum
side to the fore-vacuum side. They are essential for reaching high and ultra-high vacuum
(UHV) ranges.

o Scroll Pumps: These are dry positive displacement pumps that use two interleaved spiral-
shaped scrolls to trap and compress gases. They are known for their clean, oil-free operation
and ability to achieve lower base pressures than diaphragm pumps.[1]
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o Diaphragm Pumps: These are also dry positive displacement pumps that use a flexible
diaphragm to vary the volume of a chamber, drawing gas in and expelling it. While robust
and oil-free, they typically have a higher ultimate pressure compared to scroll pumps.[1]

Performance Comparison: Turbopump with Scroll vs.
Diaphragm Backing Pump

The choice of backing pump significantly impacts the ultimate pressure achievable by the
turbomolecular pump. A lower fore-vacuum pressure allows the TMP to operate more

efficiently.
. Resulting
Typical Base
Pump System Base Key Key
o Pressure of . )
Combination . Pressure (with  Advantages Disadvantages
Backing Pump
TMP)
) Oil-free, lower ) o
Lower ultimate o Higher initial
Turbopump + < 250 mTorr vibration and )
pressure, faster ) cost, potential for
Scroll Pump (0.33 mbar)[1] noise, gradual )
pump-down ] tip seal wear.
failure mode.[1]
Higher vibration
and noise,
Turbopump + Higher ultimate ] potential for
) > 1 Torr (1.33 Oil-free, lower ]
Diaphragm pressure, slower o sudden failure
mbar)[1] initial cost.
Pump pump-down due to
diaphragm

rupture.[1]

A typical scroll pump can achieve a base pressure of 250 mTorr or lower, while a comparable
diaphragm pump will only reach about 1 Torr or lower.[1] This difference in fore-vacuum
pressure directly translates to a better ultimate vacuum when using a scroll pump as a backing
pump for a turbomolecular pump.[1]

Section 2: Vacuum Gauge Comparison: Accurate
Base Pressure Measurement
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Accurate measurement of the base pressure is crucial for verifying system performance. This
section compares two common types of high-vacuum gauges: Pirani and cold cathode gauges.

Gauge Technology Overview

o Pirani Gauges: These are thermal conductivity gauges that operate by measuring the heat

loss from a heated filament to the surrounding gas.[2] The rate of heat loss is dependent on

the gas pressure. They are typically used for measuring pressures in the rough to medium

vacuum range.

e Cold Cathode Gauges (Inverted Magnetron): These are ionization gauges that measure

pressure by ionizing gas molecules within electric and magnetic fields and then measuring

the resulting ion current.[3] They are suitable for high to ultra-high vacuum measurements.

Performance Comparison: Pirani vs. Cold Cathode

Gauges

Measurement Key Key
Gauge Type Accuracy .
Range Advantages Disadvantages
) Gas-dependent,
Relatively
o Atmosphere to 10-15% of ) i less accurate at
Pirani Gauge _ inexpensive, _
10~% mbar reading higher vacuum.
robust.
[3]
Wide Gas-dependent,
measurement less accurate
Cold Cathode 10—3to 10—° ] range, more than hot filament
30% of reading ]
Gauge mbar rugged than hot gauges, potential

filament gauges.

[3]

for

contamination.[2]

For verifying the base pressure in a high vacuum NW16 system, a cold cathode gauge is the

more appropriate choice due to its measurement range. A Pirani gauge is essential for

monitoring the initial pump-down and the fore-vacuum pressure. Many modern vacuum

systems utilize combination gauges that incorporate both Pirani and cold cathode sensors to

cover the entire pressure range.[4]
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Section 3: Experimental Protocols for Verifying
Base Pressure

This section provides detailed experimental protocols for comparing pump performance, and
verifying the effectiveness of a bakeout procedure.

Experiment 1: Comparison of Backing Pumps

This experiment aims to quantify the difference in base pressure achieved in an NW16 system
using a turbomolecular pump with a scroll pump versus a diaphragm pump as the backing

pump.
Methodology:
e System Assembly:
o Assemble a standard NW16 vacuum chamber.
o Connect a turbomolecular pump to the chamber.
o Initially, connect the scroll pump as the backing pump to the TMP.

o Install a wide-range vacuum gauge (capable of measuring from atmosphere to at least
10-8 mbar) on the NW16 chamber.

o Connect a data logger to the vacuum gauge to record pressure over time.

e Pump-Down with Scroll Pump:

[¢]

Ensure all connections are leak-tight.

o

Start the scroll pump to begin the roughing process.

o

Once the pressure reaches the crossover pressure for the TMP (typically around 10~ to
10-2 mbar), start the turbomolecular pump.

o

Record the pressure as a function of time until the base pressure is reached (i.e., the
pressure stabilizes).
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o After reaching the base pressure, vent the system to atmospheric pressure with a dry, inert
gas like nitrogen.

e Pump-Down with Diaphragm Pump:

o Safely disconnect the scroll pump and connect the diaphragm pump as the backing pump
to the TMP.

o Repeat the pump-down procedure as described in step 2.

o Record the pressure as a function of time until the base pressure is reached.

e Data Analysis:

o Plot the pump-down curves (pressure vs. time) for both backing pump configurations on
the same graph for direct comparison.

o Compare the ultimate base pressure achieved with each backing pump.
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Workflow for Backing Pump Comparison

Experiment 2: Verifying the Effectiveness of a System

Bakeout
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This experiment demonstrates the impact of a system bakeout on the ultimate base pressure. A
bakeout is a process of heating the vacuum chamber and components to accelerate the
outgassing of adsorbed molecules, primarily water vapor.[5]

Methodology:

e Initial Pump-Down:

o Using the optimal pump configuration determined in Experiment 1 (turbopump + scroll
pump), pump down the NW16 system to its base pressure without baking.

o Record the ultimate pressure achieved.

o Bakeout Procedure:

[e]

Wrap the NW16 chamber with heating tapes or place it inside a bakeout oven.

[e]

Attach thermocouples to monitor the chamber temperature.

o

While the system is pumping, slowly increase the temperature of the chamber to 150-
200°C.[6] The pressure inside the chamber will initially rise as molecules are desorbed
from the surfaces.[5]

[e]

Maintain the bakeout temperature for 24-48 hours, or until the pressure begins to
decrease and stabilize at a new, lower level.[5]

e Cooldown and Final Pressure Measurement:

o Turn off the heating tapes/oven and allow the system to cool down to room temperature
while still under vacuum.

o Once the system has cooled, record the new ultimate base pressure.

o Data Analysis:

o Compare the base pressure achieved before and after the bakeout procedure.
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Workflow for System Bakeout Verification

Section 4: Logical Framework for Base Pressure
Verification

The process of verifying the base pressure in an NW16 vacuum system can be summarized in
a logical workflow that guides the user from initial setup to final analysis.
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Logical Workflow for Base Pressure Verification
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By following this guide, researchers, scientists, and drug development professionals can
systematically evaluate and optimize their NW16 vacuum systems to reliably achieve and verify
the required base pressure for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. agilent.com [agilent.com]

2. pfeiffer-vacuum.com [pfeiffer-vacuum.com]

3. agilent.com [agilent.com]

e 4. Indirect Pressure Measurement Gauges [edwardsvacuum.com]

5. 3 factors to consider when performing a system ‘bake-out’ [edwardsvacuum.com]
6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Verifying Base Pressure in an NW16 Vacuum System: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613197#verifying-base-pressure-in-an-nw16-
vacuum-system|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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